Cas no 865719-38-6 (5-fluoro-1-methyl-2,3-dihydro-1H-inden-1-ol)

• Product Name: 5-fluoro-1-methyl-2,3-dihydro-1H-inden-1-ol
• CAS No: 865719-38-6
• MF: C₁₀H₁₁FO
• MW: 166.192146539688
• CID: 4258348
• PubChem ID: 86073307
• Update Time: 2025-04-24

5-fluoro-1-methyl-2,3-dihydro-1H-inden-1-ol Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-ol, 5-fluoro-2,3-dihydro-1-methyl-
• 5-fluoro-1-methyl-2,3-dihydro-1H-inden-1-ol
• SCHEMBL14815126
• AT37564
• 865719-38-6

• Inchi： 1S/C10H11FO/c1-10(12)5-4-7-6-8(11)2-3-9(7)10/h2-3,6,12H,4-5H2,1H3
• InChI Key： JDYFVODFHZFVKG-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)CCC2(C)O

Computed Properties

• Exact Mass: 166.079393132Da
• Monoisotopic Mass: 166.079393132Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 20.2Ų